Cas no 2172386-34-2 (1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid)

• Product Name: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid
• CAS No: 2172386-34-2
• MF: C₂₆H₃₀N₂O₅
• MW: 450.526807308197
• CID: 6422047
• PubChem ID: 165516499
• Update Time: 2025-05-25

1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid
• EN300-1515408
• 1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanoyl]-4-methylpyrrolidine-3-carboxylic acid
• 2172386-34-2

• Inchi： 1S/C26H30N2O5/c1-17-14-28(15-22(17)25(30)31)24(29)12-6-7-13-27-26(32)33-16-23-20-10-4-2-8-18(20)19-9-3-5-11-21(19)23/h2-5,8-11,17,22-23H,6-7,12-16H2,1H3,(H,27,32)(H,30,31)
• InChI Key： UIVISLIOHRNJFI-UHFFFAOYSA-N
• SMILES： OC(C1CN(C(CCCCNC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O

Computed Properties

• Exact Mass: 450.21547206g/mol
• Monoisotopic Mass: 450.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 33
• Rotatable Bond Count: 9
• Complexity: 691
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid

Compound CAS No 2172386-34-2: 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic Acid

The compound with CAS No 2172386-34-2, known as 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a pentanoyl chain, and a 4-methylpyrrolidine ring. The presence of these functional groups makes it a versatile molecule with applications in peptide synthesis, drug delivery systems, and materials science.

Fluorenylmethoxycarbonyl (Fmoc) groups are widely used in solid-phase peptide synthesis due to their stability under basic conditions and ease of removal under acidic conditions. In this compound, the Fmoc group is attached to an amino group via a pentanoyl chain, which serves as a linker. This design allows for controlled release of the Fmoc group during synthesis, making it an ideal component for constructing complex peptides and proteins.

The 4-methylpyrrolidine ring in the molecule adds rigidity and hydrophobicity to the structure. This feature is particularly advantageous in drug design, where hydrophobic interactions play a crucial role in molecular recognition and binding affinity. Recent studies have shown that incorporating such rings into drug candidates can enhance their bioavailability and stability in vivo.

One of the most exciting developments involving this compound is its application in drug delivery systems. Researchers have explored its potential as a carrier for delivering therapeutic agents across biological membranes. The molecule's ability to form self-assembled structures, such as micelles or nanoparticles, has been leveraged to encapsulate drugs and deliver them to specific targets within the body. This approach not only improves drug efficacy but also reduces side effects by minimizing systemic exposure.

Furthermore, the pentanoyl chain in the molecule provides flexibility and can be modified to introduce additional functionalities. For instance, the chain can be extended or substituted with other groups to tailor the molecule's properties for specific applications. This modularity makes it a valuable building block in medicinal chemistry.

Recent advancements in computational chemistry have enabled detailed studies of this compound's molecular dynamics and intermolecular interactions. These studies have provided insights into its conformational flexibility and binding affinity with various biological targets. Such information is critical for optimizing its use in therapeutic applications.

In conclusion, 1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanoyl-4-methylpyrrolidine-3-carboxylic acid (CAS No 2172386-34-) is a multifaceted compound with promising applications in peptide synthesis, drug delivery, and materials science. Its unique structure and functional groups make it a valuable tool for researchers seeking to develop innovative solutions in these fields.